Cas no 126921-16-2 (7-fluoro-1H-indole-3-carbaldehyde)

7-Fluoro-1H-indole-3-carbaldehyde is a fluorinated indole derivative characterized by its aldehyde functional group at the 3-position and a fluorine substituent at the 7-position of the indole ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and bioactive molecules. The presence of the electron-withdrawing fluorine atom enhances its reactivity in electrophilic substitution and cross-coupling reactions, while the aldehyde group allows for further functionalization via condensation or reduction. Its well-defined structure and high purity make it suitable for research applications in medicinal chemistry and material science. The compound is typically handled under controlled conditions due to its sensitivity to light and moisture.

7-fluoro-1H-indole-3-carbaldehyde structure

126921-16-2 structure

Product Name:7-fluoro-1H-indole-3-carbaldehyde

CAS No:126921-16-2

MF:C₉H₆FNO

MW:163.148445606232

MDL:MFCD03095352

CID:103298

PubChem ID:22139120

Update Time:2025-05-27

7-fluoro-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 1H-Indole-3-carboxaldehyde,7-fluoro-
- 7-Fluoroindole-3-carboxaldehyde
- 3-Formyl-7-fluoro-1H-indole
- 7-Fluoro-1H-indole-3-carboxaldehyde
- 7-fluoro-1H-indol-3-carbaldehyde
- 7-FLUORO-1H-INDOLE-3-CARBALDEHYDE
- AS-63251
- AM803127
- SCHEMBL1092989
- 126921-16-2
- CS-0037102
- MFCD03095352
- SY123481
- 1H-Indole-3-carboxaldehyde, 7-fluoro-
- A847193
- Z1198161592
- AKOS006276371
- AHVRLLVALCYEEP-UHFFFAOYSA-N
- W-205260
- 7-Fluoroindole-3-carbaldehyde
- DTXSID50622796
- EN300-2999712
- 7-fluoro-1H-indole-3-carbaldehyde
- MDL： MFCD03095352
- Inchi： 1S/C9H6FNO/c10-8-3-1-2-7-6(5-12)4-11-9(7)8/h1-5,11H
- InChI Key： AHVRLLVALCYEEP-UHFFFAOYSA-N
- SMILES： FC1=CC=CC2C(C=O)=CNC=21

Computed Properties

Exact Mass: 163.04338
Monoisotopic Mass: 163.043341977g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 185
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 32.9Å²

Experimental Properties

Density: 1.386
Boiling Point: 342.423°C at 760 mmHg
Flash Point: 160.892°C
Refractive Index: 1.695
PSA: 32.86

7-fluoro-1H-indole-3-carbaldehyde Pricemore >>

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